Cas no 2228421-86-9 (5-2-(aminooxy)ethyl-3-methoxybenzene-1,2-diol)

• Product Name: 5-2-(aminooxy)ethyl-3-methoxybenzene-1,2-diol
• CAS No: 2228421-86-9
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6259306
• PubChem ID: 165615393
• Update Time: 2025-05-20

5-2-(aminooxy)ethyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-2-(aminooxy)ethyl-3-methoxybenzene-1,2-diol
• 5-[2-(aminooxy)ethyl]-3-methoxybenzene-1,2-diol
• EN300-1798711
• 2228421-86-9

• Inchi： 1S/C9H13NO4/c1-13-8-5-6(2-3-14-10)4-7(11)9(8)12/h4-5,11-12H,2-3,10H2,1H3
• InChI Key： PXTDBPMODPCMEP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)CCON)O)O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-2-(aminooxy)ethyl-3-methoxybenzene-1,2-diol

Comprehensive Guide to 5-2-(Aminooxy)ethyl-3-methoxybenzene-1,2-diol (CAS No. 2228421-86-9): Properties, Applications, and Market Insights

5-2-(Aminooxy)ethyl-3-methoxybenzene-1,2-diol (CAS No. 2228421-86-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique aminooxy and methoxybenzene functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure makes it a valuable intermediate in the development of novel therapeutic agents, particularly in the fields of drug discovery and medicinal chemistry.

The chemical properties of 5-2-(Aminooxy)ethyl-3-methoxybenzene-1,2-diol include a molecular weight of approximately 213.23 g/mol and a purity level that often exceeds 98%, making it suitable for high-precision applications. Researchers frequently utilize this compound for its ability to form stable conjugates with carbonyl groups, a feature that is highly sought after in bioconjugation and proteomics studies. Its solubility in polar solvents like water and ethanol further enhances its versatility in laboratory settings.

One of the most compelling applications of 5-2-(Aminooxy)ethyl-3-methoxybenzene-1,2-diol is in the field of targeted drug delivery. Recent studies have explored its potential as a linker molecule in antibody-drug conjugates (ADCs), a cutting-edge approach in cancer therapy. The compound’s aminooxy group facilitates efficient bonding with aldehyde or ketone functionalities, enabling the precise attachment of cytotoxic agents to monoclonal antibodies. This innovation aligns with the growing demand for personalized medicine and minimally invasive treatments.

In addition to its pharmaceutical applications, 5-2-(Aminooxy)ethyl-3-methoxybenzene-1,2-diol is also employed in material science. Its reactive groups allow for the modification of polymer surfaces, enhancing their biocompatibility and adhesion properties. This has implications for the development of biomedical devices and tissue engineering scaffolds, addressing the increasing need for advanced materials in healthcare.

The market for 5-2-(Aminooxy)ethyl-3-methoxybenzene-1,2-diol is expanding, driven by its diverse applications and the rising investment in biopharmaceutical research. Industry reports indicate a steady growth trajectory, with North America and Europe leading in consumption due to their robust R&D infrastructure. Meanwhile, the Asia-Pacific region is emerging as a key player, fueled by advancements in generic drug manufacturing and biosimilar development.

For researchers and manufacturers seeking high-quality 5-2-(Aminooxy)ethyl-3-methoxybenzene-1,2-diol, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC and NMR spectroscopy are commonly used to verify its purity and structural integrity. Proper storage conditions—typically in a cool, dry environment—are also critical to maintaining its stability over time.

Looking ahead, the future of 5-2-(Aminooxy)ethyl-3-methoxybenzene-1,2-diol appears promising, with ongoing studies exploring its potential in neurological disorders and infectious disease treatments. As the scientific community continues to uncover new applications, this compound is poised to remain a cornerstone of innovative research and development.